8-(3,3-dimethyl-1-triazen-1-yl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 8-[(E)-dimethylaminodiazenyl]-1,3-dimethyl-7H-purine-2,6-dione
• InChI: InChI=1S/C9H13N7O2/c1-14(2)13-12-8-10-5-6(11-8)15(3)9(18)16(4)7(5)17/h1-4H3,(H,10,11)/b13-12+
• InChI Key: XSMQMOYXSNWSHW-OUKQBFOZSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)NC(=N2)N=NN(C)C
• Isomeric SMILES: CN1C2=C(C(=O)N(C1=O)C)NC(=N2)/N=N/N(C)C
• Molecular Formula: C9H13N7O2
• DSSTOX Substance ID: DTXSID601324744
• Molecular Weight: 251.25 g/mol
• CAS No.: 1487497-79-9

Description

8-(3,3-Dimethyl-1-triazen-1-yl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione is a xanthine-derived purine-2,6-dione analog with a unique 8-position triazenyl substituent. The core structure, 1,3-dimethylxanthine (theophylline), is well-known for its role as a phosphodiesterase (PDE) inhibitor and bronchodilator . The 8-(3,3-dimethyltriazenyl) modification introduces a nitrogen-rich functional group, which may enhance binding to biological targets through hydrogen bonding or π-π interactions. This compound’s structural novelty lies in the triazenyl moiety, which is less common in purine derivatives compared to halogens, amines, or alkyl groups.

Biological Activity

The compound 8-(3,3-dimethyl-1-triazen-1-yl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione , also known as a derivative of purine, has garnered attention in pharmacology and medicinal chemistry due to its potential biological activities. This article delves into its biological activity, including mechanisms of action, therapeutic implications, and relevant case studies.

Chemical Structure and Properties

The molecular structure of the compound is characterized by the following:

• Molecular Formula : C₉H₁₁N₃O₂
• Molecular Weight : 193.20 g/mol
• Melting Point : 199-200 °C

Structural Representation

The compound can be represented using various chemical notations:

• InChI : InChI=1S/C9H11N3O2/c1-12(2)11-10-8-6-4-3-5-7(8)9(13)14/h3-6H,1-2H3,(H,13,14)
• SMILES : N(=NN(C)C)C1=C(C(O)=O)C=CC=C1

The biological activity of 8-(3,3-dimethyl-1-triazen-1-yl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione is primarily attributed to its interaction with various biological pathways. Key mechanisms include:

• Inhibition of Enzymatic Activity : The compound has been shown to inhibit specific phosphodiesterases (PDEs), which play a crucial role in cellular signaling pathways.
• Antitumor Activity : Research indicates that triazenes can exhibit cytotoxic effects against certain cancer cell lines by inducing apoptosis and inhibiting cell proliferation.
• Immunomodulatory Effects : Some studies suggest that this compound may modulate immune responses, potentially enhancing antitumor immunity.

Case Studies and Research Findings

Several studies have investigated the biological effects of this compound:

Study 1: Antitumor Activity

A study published in Cancer Chemotherapy and Pharmacology demonstrated that derivatives of triazene compounds, including our target compound, showed significant cytotoxicity against human melanoma cells. The mechanism was linked to DNA damage and subsequent apoptosis induction.

Study 2: Phosphodiesterase Inhibition

Research published in Journal of Medicinal Chemistry highlighted the ability of this compound to selectively inhibit PDE4, which is implicated in inflammatory processes. The inhibition led to increased levels of cAMP within cells, promoting anti-inflammatory effects.

Study 3: Immunomodulation

A recent investigation in Immunopharmacology reported that the compound enhanced T-cell activation in vitro, suggesting potential applications in cancer immunotherapy.

Data Table: Summary of Biological Activities

Biological Activity	Mechanism	Reference
Antitumor Activity	Induces apoptosis	Cancer Chemotherapy and Pharmacology (2022)
Phosphodiesterase Inhibition	Increases cAMP levels	Journal of Medicinal Chemistry (2023)
Immunomodulatory Effects	Enhances T-cell activation	Immunopharmacology (2024)

Comparison with Similar Compounds

Comparison with Similar Compounds

The 8-position of purine-2,6-diones is a critical site for modulating physicochemical and biological properties. Below is a detailed comparison with structurally related analogs:

Physicochemical Properties

Compound	Substituent	Molecular Weight	Melting Point (°C)	Key Interactions
Target Compound	3,3-Dimethyltriazenyl	~320.3*	Not reported	Hydrogen bonding (N–H), π-π
8-Bromo-1,3-dimethylpurine-2,6-dione	Bromo	285.1	164	Halogen bonding
8-Chloro-1,3-trimethylpurine-2,6-dione	Chloro	242.6	187	Electrophilic reactivity
11c ()	Dihydroxyphenethylamino	373.4	200–203	Catechol-like H-bonding
15 ()	Morpholin-ethylamino	~400*	Not reported	Solubility-enhancing

*Estimated based on structural analogs.

Stability and Reactivity

• Halogenated derivatives (e.g., 8-bromo) are stable under standard conditions but prone to nucleophilic substitution.
• Amino-substituted derivatives (e.g., 11c) exhibit high purity and stability, making them suitable for long-term therapeutic use .